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Compound of Interest

Compound Name: Upadacitinib Tartrate

Cat. No.: B611593

For Researchers, Scientists, and Drug Development Professionals

Abstract

Upadacitinib, a selective Janus kinase 1 (JAK1) inhibitor, is a pivotal therapeutic agent in the
management of several autoimmune and inflammatory diseases. As the tartrate salt, its
efficacy and manufacturability are intrinsically linked to its physicochemical properties. This
technical guide provides a comprehensive overview of the core physicochemical characteristics
of Upadacitinib Tartrate, including its chemical structure, solubility, pKa, melting point, and
polymorphism. Detailed experimental protocols for the determination of these properties are
provided, alongside visual representations of its mechanism of action and relevant
experimental workflows to facilitate a deeper understanding for researchers and drug
development professionals.

Chemical Identity and Structure

Upadacitinib Tartrate is the tartrate salt of Upadacitinib. The chemical and physical properties
are crucial for its formulation and bioavailability.
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Property Value Source

(3S,4R)-3-ethyl-4-(3H-
imidazo[1,2-a]pyrrolo[2,3-
e]pyrazin-8-yl)-N-(2,2,2-

Chemical Name ].py Y (_ ] MedKoo
trifluoroethyl)pyrrolidine-1-
carboxamide (2R,3R)-2,3-

dihydroxybutanedioate

Molecular Formula C21H25F3N6O7 PubChem[1]
Molecular Weight 530.46 g/mol MedKoo[2]
CAS Number 1607431-21-9 MedKoo[2]

Mechanism of Action: JAK-STAT Signaling Pathway
Inhibition

Upadacitinib selectively inhibits Janus Kinase 1 (JAK1), a key enzyme in the JAK-STAT
signaling pathway.[3][4][5][6][7] This pathway is integral to the signaling of numerous cytokines
and growth factors that are implicated in inflammation and immune responses. By blocking
JAK1, Upadacitinib prevents the phosphorylation and activation of Signal Transducers and

Activators of Transcription (STATs), which in turn inhibits their translocation to the nucleus and
subsequent modulation of inflammatory gene expression.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Upadacitinib-tartrate-anhydrous
https://www.medkoo.com/products/12123
https://www.medkoo.com/products/12123
https://patents.google.com/patent/ES2953199T3/en
https://pubchem.ncbi.nlm.nih.gov/compound/Upadacitinib
https://patents.google.com/patent/WO2020063939A1/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230607/patents/EP3909953NWB1/document.pdf
https://patents.justia.com/patent/20210380596
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Upadacitinit nhibition
3. Phosphorylation
2. Activation
w 1. Binding ,—,

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Start:
Upadacitinib Tartrate Sample

Crystallization Studies
(Varying Solvents, Temperatures, etc.)

'

Generation of Multiple
Solid Forms/Batches

'

'

X-Ray Powder Diffraction (XRPD)

Calorimetry (DSC) Analysis

Differential Scanning

Analysis

'

Identify Unique
Polymorphic Forms

'

Further Characterization
(Solubility, Stability, etc.)

Select Optimal Polymorph
for Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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